Cas no 920197-73-5 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide
• CAS No: 920197-73-5
• MF: C₁₅H₂₀N₄O₄
• MW: 320.343703269959
• CID: 5495512
• Update Time: 2025-06-09

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-methylpiperazin-1-yl)oxamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide

• Inchi： 1S/C15H20N4O4/c1-18-4-6-19(7-5-18)17-15(21)14(20)16-11-2-3-12-13(10-11)23-9-8-22-12/h2-3,10H,4-9H2,1H3,(H,16,20)(H,17,21)
• InChI Key： BDCKSTGJFQHPPG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)C(NN1CCN(C)CC1)=O

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide (CAS No. 920197-73-5): A Comprehensive Overview

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide (CAS No. 920197-73-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of benzodioxine and piperazine, two moieties that are frequently encountered in the design of bioactive molecules. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide is characterized by a 1,4-benzodioxine ring and a 4-methylpiperazine moiety linked through an ethanediamide bridge. The 1,4-benzodioxine ring is a six-membered cyclic ether with a fused benzene ring, which imparts aromatic stability and rigidity to the molecule. The 4-methylpiperazine group, on the other hand, is a flexible and polar moiety that can engage in hydrogen bonding and other non-covalent interactions. The combination of these structural elements results in a compound with a high degree of conformational flexibility and potential for diverse biological activities.

Recent studies have highlighted the potential of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide as a lead compound for the development of novel therapeutic agents. One area of particular interest is its activity as an inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. Disrupting these interactions can have significant therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide exhibited potent inhibitory activity against the interaction between two key proteins involved in cancer cell proliferation. The researchers used a combination of biophysical techniques and cellular assays to demonstrate that the compound selectively binds to one of the protein partners, thereby disrupting the PPI and inhibiting downstream signaling pathways. This finding suggests that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide could be further optimized for use as an anti-cancer agent.

In addition to its potential as an anti-cancer agent, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide has also shown promise in neurodegenerative disease research. A study published in the Journal of Neuroscience in 2023 investigated the compound's ability to modulate the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The results indicated that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide effectively reduced amyloid-beta aggregation and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that the compound may have neuroprotective properties and could be further explored as a potential treatment for neurodegenerative disorders.

The pharmacokinetic properties of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-yl)ethanediamide have also been studied to assess its suitability for drug development. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2022 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-methylpiperazin-1-y l)ethanediamide exhibited favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of N'-(2,3-dihydro-1,4-benzodioxin -6 - yl ) - N - ( 4 - methyl piperazin - 1 - yl ) ethan ed i am ide has been optimized using various synthetic routes to improve yield and purity. One commonly used method involves the coupling of 6-aminochroman with N,N'-bis(tert-butoxycarbonyl)-ethylenediamine followed by deprotection and coupling with 4-methylpiperazine. This synthetic strategy allows for efficient large-scale production of the compound while maintaining high purity standards.

In conclusion,N' -( 2 , 3 - dihydro - 1 , 4 - benz od io xi n - 6 - yl ) - N -( 4 - methyl p ip er az i n - 1 - yl ) e than e d i am ide ( CAS No . 920197 -73 -5 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique molecular structure , combined with favorable pharmacokinetic properties , makes it an attractive candidate for further research and development . Ongoing studies are likely to uncover additional therapeutic uses for this compound , contributing to advancements in medicinal chemistry and drug discovery .